3-[(2-chloro-6-fluorophenyl)methyl]-1-methyl-9-(4-phenoxyphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 862244-52-8
• Molecular Formula: C28H23ClFN5O3
• Molecular Weight: 531.97
• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methyl]-1-methyl-9-(4-phenoxyphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C28H23ClFN5O3/c1-32-25-24(26(36)35(28(32)37)17-21-22(29)9-5-10-23(21)30)34-16-6-15-33(27(34)31-25)18-11-13-20(14-12-18)38-19-7-3-2-4-8-19/h2-5,7-14H,6,15-17H2,1H3
• InChI Key: NTWLLDMWJKSPRA-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)CC3=C(C=CC=C3Cl)F)N4CCCN(C4=N2)C5=CC=C(C=C5)OC6=CC=CC=C6
• solubility: not available

Description

Physical And Chemical Properties Analysis

• Melting Point : Approximately 48°C .
• Boiling Point : Estimated to be around 368.3°C .
• Solubility : Solubility in water is approximately 68.42 mg/L at 25°C .
• Density : Predicted density is 1.445 g/cm³ .

Safety and Hazards

• Precautionary Measures : Handle with care, use appropriate protective equipment, and work in a well-ventilated area .